Cas no 136561-53-0 ((2R,3S)-3-Phenylisoserine)

• Product Name: (2R,3S)-3-Phenylisoserine
• CAS No: 136561-53-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD00671670
• CID: 64436
• PubChem ID: 7020763
• Update Time: 2025-06-30

(2R,3S)-3-Phenylisoserine Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-Phenylisoserine
• (2R,3S)-3-Amino-2-hydroxy-3-phenylpropanoic acid
• (2R003S)-3-Phenylisoserine
• 3-(2R,3S)-Phenylisoserine
• (2R,3S)-2-hydroxy-3-aMino-3-phenylpropionic acid
• (2R,3S)-3-Amino-2-hydroxy-3-phenylpropanic acid
• (2R,3S)-3-AMINO-2-HYDROXY-3-PHENYL-PROPANOIC ACID
• (2R,3S)-3-amino-2-hydroxy-3-phenylpropionic acid
• (2R,3S)-3-amino-3-phenyl-2-hydroxypropionic acid
• (2R,3S)-3-phenyl-isoserine
• H-ISE(3-PHENYL)-OH
• SCHEMBL487425
• 136561-53-0
• Benzenepropanoic acid, beta-amino-alpha-hydroxy-, (alphaR,betaS)-
• CS-0269707
• AC-25882
• 55325-53-6
• (2R,3S)-3-azaniumyl-2-hydroxy-3-phenylpropanoate
• Benzenepropanoic acid, b-amino-a-hydroxy-, (aR,bS)-rel-
• F12982
• MFCD00671670
• 3-Phenylisoserine, (2R,3S)-
• (2r,3s)-phenylisoserine
• AKOS006274499
• (2R, 3S)-3-Phenyl-Isoserine
• AMY21980
• Benzenepropanoic acid, beta-amino-alpha-hydroxy-, [R-(R*,S*)]-
• RZARFIRJROUVLM-JGVFFNPUSA-N
• FXH8Y63XMR
• EN300-258810
• (alphaR,betaS)-beta-Amino-alpha-hydroxybenzenepropanoic acid

• MDL： MFCD00671670
• Inchi： 1S/C9H11NO3/c10-7(8(11)9(12)13)6-4-2-1-3-5-6/h1-5,7-8,11H,10H2,(H,12,13)/t7-,8+/m0/s1
• InChI Key： RZARFIRJROUVLM-JGVFFNPUSA-N
• SMILES： O[C@@H](C(=O)O)[C@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2
• XLogP3: -2.5

Experimental Properties

• Density: 1.335
• Boiling Point: 360.6°Cat760mmHg
• Flash Point: 171.9°C
• Refractive Index: 1.593
• PSA: 83.55000
• LogP: 0.83220

(2R,3S)-3-Phenylisoserine Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,3S)-3-Phenylisoserine

(2R,3S)-3-Phenylisoserine: A Comprehensive Overview

(2R,3S)-3-Phenylisoserine, with the CAS number 136561-53-0, is a chiral amino acid derivative that has garnered significant attention in the fields of organic chemistry, pharmacology, and biotechnology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in various research and industrial applications.

The name 3-Phenylisoserine refers to the substitution of a phenyl group at the third carbon of isoserine, a non-proteinogenic amino acid. The stereochemistry of the compound, specifically the (2R,3S) configuration, plays a crucial role in its biological activity and chemical reactivity. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules and as a chiral catalyst in asymmetric synthesis.

One of the most promising applications of (2R,3S)-3-Phenylisoserine lies in its use as a chiral auxiliary in organic synthesis. Researchers have demonstrated that this compound can effectively induce high enantioselectivity in various reactions, such as aldol additions and Michael additions. This property makes it an invaluable asset in the development of enantiomerically pure drugs and agrochemicals.

In addition to its role in synthesis, (2R,3S)-3-Phenylisoserine has shown potential in the field of pharmacology. Recent studies have explored its ability to modulate cellular signaling pathways and interact with key proteins involved in disease processes. For instance, investigations into its effects on neurodegenerative diseases such as Alzheimer's and Parkinson's have revealed promising results, suggesting that it may serve as a lead compound for drug development.

The synthesis of (2R,3S)-3-Phenylisoserine involves a multi-step process that typically begins with the preparation of isoserine derivatives followed by phenylation at the third carbon. Advanced techniques such as enzymatic resolution and asymmetric catalysis have been employed to achieve high optical purity, ensuring the compound's suitability for both research and industrial applications.

From an environmental perspective, researchers have also examined the biodegradability and eco-toxicity of (2R,3S)-3-Phenylisoserine. Studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, making it a safer alternative to other synthetic compounds in certain applications.

In conclusion, (2R,3S)-3-Phenylisoserine, with its unique chemical properties and versatile applications, continues to be a focal point in scientific research. As new findings emerge from ongoing studies, this compound is poised to play an even greater role in advancing fields such as drug discovery, catalysis, and green chemistry.